Cas no 2229542-91-8 (O-2-(2-methanesulfonylphenyl)propylhydroxylamine)

• Product Name: O-2-(2-methanesulfonylphenyl)propylhydroxylamine
• CAS No: 2229542-91-8
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6321096
• PubChem ID: 165635089
• Update Time: 2025-11-01

O-2-(2-methanesulfonylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methanesulfonylphenyl)propylhydroxylamine
• EN300-2003594
• O-[2-(2-methanesulfonylphenyl)propyl]hydroxylamine
• 2229542-91-8

• Inchi： 1S/C10H15NO3S/c1-8(7-14-11)9-5-3-4-6-10(9)15(2,12)13/h3-6,8H,7,11H2,1-2H3
• InChI Key： JOHKZTJYXWAFFZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(C)CON)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on O-2-(2-methanesulfonylphenyl)propylhydroxylamine

Introduction to O-2-(2-methanesulfonylphenyl)propylhydroxylamine (CAS No. 2229542-91-8)

O-2-(2-methanesulfonylphenyl)propylhydroxylamine, a compound with the chemical identifier CAS No. 2229542-91-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of derivatives characterized by its hydroxylamine functional group and a substituted aromatic ring, which together contribute to its unique chemical properties and potential biological activities.

The molecular structure of O-2-(2-methanesulfonylphenyl)propylhydroxylamine consists of a propyl chain linked to a hydroxylamine moiety, which is further attached to a phenyl ring substituted with a methanesulfonyl group. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a valuable candidate for various synthetic applications and as an intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the hydroxylamine group. Hydroxylamines are known for their ability to participate in redox reactions, making them useful in the development of antioxidants and prodrugs. Additionally, the methanesulfonylphenyl moiety can enhance the lipophilicity and metabolic stability of molecules, which is crucial for drug formulation and delivery.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multifunctional properties. O-2-(2-methanesulfonylphenyl)propylhydroxylamine exemplifies this trend, as its structure allows for interactions with multiple biological targets. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be exploited for therapeutic purposes.

The synthesis of O-2-(2-methanesulfonylphenyl)propylhydroxylamine involves several key steps that require precise control over reaction conditions. The introduction of the hydroxylamine group typically requires careful handling to avoid unwanted side reactions, while the methanesulfonyl substitution demands attention to regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

One of the most promising areas of research involving O-2-(2-methanesulfonylphenyl)propylhydroxylamine is its potential use as a precursor in the development of novel therapeutics. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of specific kinases involved in cancer progression. The ability to modify various parts of the molecule allows researchers to fine-tune its biological activity, leading to more targeted and effective treatments.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been instrumental in predicting the interactions between O-2-(2-methanesulfonylphenyl)propylhydroxylamine and biological targets, providing insights into its mechanism of action. These computational approaches are often combined with experimental data to validate hypotheses and guide further optimization efforts.

In conclusion, O-2-(2-methanesulfonylphenyl)propylhydroxylamine (CAS No. 2229542-91-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of new medicines.